Cas no 1524996-22-2 (N-(2,5-dimethoxyphenyl)methylhydroxylamine)

• Product Name: N-(2,5-dimethoxyphenyl)methylhydroxylamine
• CAS No: 1524996-22-2
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 6317460
• PubChem ID: 82686597
• Update Time: 2025-05-24

N-(2,5-dimethoxyphenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethoxyphenyl)methylhydroxylamine
• EN300-1831236
• 1524996-22-2
• N-[(2,5-dimethoxyphenyl)methyl]hydroxylamine
• AKOS021004233

• Inchi： 1S/C9H13NO3/c1-12-8-3-4-9(13-2)7(5-8)6-10-11/h3-5,10-11H,6H2,1-2H3
• InChI Key： MNLPMYRGLCVIGJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1CNO)OC

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(2,5-dimethoxyphenyl)methylhydroxylamine

N-(2,5-Dimethoxyphenyl)methylhydroxylamine: A Comprehensive Overview

The compound N-(2,5-dimethoxyphenyl)methylhydroxylamine (CAS No. 1524996-22-2) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of hydroxylamines, which are widely used as reducing agents, ligands in catalysis, and intermediates in organic synthesis. The methylhydroxylamine moiety in this compound contributes to its unique reactivity and selectivity, making it a valuable tool in modern chemistry.

Recent studies have highlighted the importance of N-(2,5-dimethoxyphenyl)methylhydroxylamine in the field of drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with potential anti-inflammatory and antioxidant properties. The dimethoxyphenyl group attached to the nitrogen atom plays a crucial role in modulating the compound's pharmacokinetic properties, making it an attractive candidate for further investigation in medicinal chemistry.

In terms of synthesis, N-(2,5-dimethoxyphenyl)methylhydroxylamine can be prepared through various methods, including nucleophilic substitution and reductive amination. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives of this compound, which are highly sought after in chiral catalysis and asymmetric drug design. The use of methylhydroxylamine as a chiral auxiliary has opened new avenues for stereocontrol in organic synthesis.

The structural features of N-(2,5-dimethoxyphenyl)methylhydroxylamine make it an excellent candidate for applications in materials science as well. Its ability to coordinate with metal ions has been exploited in the development of novel metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and stability, making them ideal for gas storage and separation applications.

From an environmental perspective, the biodegradability and toxicity of N-(2,5-dimethoxyphenyl)methylhydroxylamine have been studied extensively. Research indicates that under controlled conditions, this compound undergoes rapid microbial degradation, minimizing its environmental footprint. This makes it a more sustainable alternative to traditional reagents used in industrial processes.

In conclusion, N-(2,5-dimethoxyphenyl)methylhydroxylamine (CAS No. 1524996-22-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and application development, position it as a key player in future scientific innovations. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.